Cas no 6921-49-9 (Benzene, 1-cyclobutyl-4-nitro-)

• Product Name: Benzene, 1-cyclobutyl-4-nitro-
• CAS No: 6921-49-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 392040
• PubChem ID: 20534883
• Update Time: 2025-04-19

Benzene, 1-cyclobutyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-cyclobutyl-4-nitro-
• 1-cyclobutyl-4-nitrobenzene
• SCHEMBL10254999
• DTXSID90608453
• 6921-49-9

• Inchi： 1S/C10H11NO2/c12-11(13)10-6-4-9(5-7-10)8-2-1-3-8/h4-8H,1-3H2
• InChI Key： KLBFSIVMPHEWFC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1CCC1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų